Cas no 449172-61-6 (9-O-Acetyl-fargesol)
9-O-Acetyl-fargesol is a bioactive acetylated derivative of fargesol, a naturally occurring sesquiterpenoid. This compound exhibits notable structural specificity due to the acetylation at the 9-position, which enhances its stability and potential pharmacological properties. It is of interest in organic synthesis and medicinal chemistry for its role as an intermediate in the development of terpenoid-based therapeutics. Preliminary studies suggest that 9-O-Acetyl-fargesol may possess anti-inflammatory and cytotoxic activities, making it a candidate for further biomedical research. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The compound is typically characterized by NMR and mass spectrometry to ensure high purity, meeting research-grade standards.
9-O-Acetyl-fargesol structure
Product Name:9-O-Acetyl-fargesol
CAS No:449172-61-6
MF:C24H30O8
MW:446.490208148956
CID:4671464
PubChem ID:102021577
Update Time:2025-07-02
9-O-Acetyl-fargesol Chemical and Physical Properties
Names and Identifiers
-
- 9-O-Acetyl-fargesol
- FS-8166
- CS-0738514
- HY-N11694
- AKOS040763512
- [(2S,3R,4S)-2-(3,4-dimethoxyphenyl)-4-[(S)-(3,4-dimethoxyphenyl)-hydroxymethyl]oxolan-3-yl]methyl acetate
- 449172-61-6
- [(2S,3R,4S)-2-(3,4-dimethoxyphenyl)-4-[(S)-(3,4-dimethoxyphenyl)(hydroxy)methyl]oxolan-3-yl]methyl acetate
- DA-60636
-
- Inchi: 1S/C24H30O8/c1-14(25)31-13-18-17(23(26)15-6-8-19(27-2)21(10-15)29-4)12-32-24(18)16-7-9-20(28-3)22(11-16)30-5/h6-11,17-18,23-24,26H,12-13H2,1-5H3/t17-,18+,23-,24-/m1/s1
- InChI Key: NKLSPZQYPWFUIO-GRJZNYKUSA-N
- SMILES: O1C[C@@H]([C@@H](C2C=CC(=C(C=2)OC)OC)O)[C@H](COC(C)=O)[C@H]1C1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 446.19406791g/mol
- Monoisotopic Mass: 446.19406791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.7
- XLogP3: 2.5
Experimental Properties
- Color/Form: Powder
9-O-Acetyl-fargesol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN95031-5mg |
9-O-Acetyl-fargesol |
449172-61-6 | >=98% | 5mg |
$413 | 2021-07-22 | |
| ChemFaces | CFN95031-5mg |
9-O-Acetyl-fargesol |
449172-61-6 | >=98% | 5mg |
$413 | 2023-09-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6496-5 mg |
9-O-Acetyl-fargesol |
449172-61-6 | 5mg |
¥4340.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN6496-5 mg |
9-O-Acetyl-fargesol |
449172-61-6 | 98% | 5mg |
¥ 5,420 | 2023-07-11 | |
| TargetMol Chemicals | TN6496-1 mL * 10 mM (in DMSO) |
9-O-Acetyl-fargesol |
449172-61-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5520 | 2023-09-15 | |
| TargetMol Chemicals | TN6496-5mg |
9-O-Acetyl-fargesol |
449172-61-6 | 5mg |
¥ 5420 | 2024-07-20 | ||
| TargetMol Chemicals | TN6496-1 ml * 10 mm |
9-O-Acetyl-fargesol |
449172-61-6 | 1 ml * 10 mm |
¥ 5520 | 2024-07-20 |
9-O-Acetyl-fargesol Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
449172-61-6 (9-O-Acetyl-fargesol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent